3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol

• IUPAC Name: 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C16H16ClNO3S/c17-15-11-13(6-7-16(15)19)12-4-3-5-14(10-12)22(20,21)18-8-1-2-9-18/h3-7,10-11,19H,1-2,8-9H2
• InChI Key: VCEIRRNLPMDOMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)O)Cl
• Molecular Formula: C16H16ClNO3S
• DSSTOX Substance ID: DTXSID60686203
• Molecular Weight: 337.8 g/mol
• CAS No.: 1261929-47-8

Description

This compound features a biphenyl core with distinct substituents:

• 3-Chloro and 4-hydroxyl groups on one aromatic ring.
• 3’-(pyrrolidin-1-ylsulfonyl) on the second ring. The chloro substituent may influence steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-3’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-ol typically involves multiple steps:

Formation of the Biphenyl Core: The biphenyl core can be synthesized through a Suzuki coupling reaction between a halogenated benzene and a boronic acid derivative.

Introduction of the Chloro Group: Chlorination can be achieved using reagents such as thionyl chloride or phosphorus pentachloride.

Sulfonylation: The pyrrolidin-1-ylsulfonyl group can be introduced via a sulfonylation reaction using pyrrolidine and a sulfonyl chloride derivative.

Hydroxylation: The hydroxyl group can be introduced through a hydroxylation reaction using reagents like sodium hydroxide or hydrogen peroxide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group can undergo oxidation to form a ketone or aldehyde.

Reduction: The chloro group can be reduced to a hydrogen atom using reagents like lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, ammonia.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of biphenyl derivatives.

Substitution: Formation of substituted biphenyl derivatives.

Scientific Research Applications

Scientific Research Applications

The applications of this compound can be categorized into several key areas:

Medicinal Chemistry

• Drug Development : The compound serves as a lead structure for the synthesis of novel pharmaceuticals. Its ability to interact with various biological targets makes it suitable for developing inhibitors against specific enzymes or receptors involved in disease processes.
• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, potentially disrupting bacterial cell integrity or inhibiting essential enzymes critical for bacterial survival.

Enzyme Inhibition Studies

• Mechanism of Action : The compound can act as an enzyme inhibitor by binding to the active site of target enzymes. This interaction can lead to competitive inhibition, where the compound competes with natural substrates, thereby modulating metabolic pathways.
• Case Studies : Research has indicated that similar compounds in this class effectively inhibit enzymes involved in cancer metabolism and inflammatory responses. These findings suggest that 3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol may exhibit comparable effects.

Biological Research

• Receptor Binding Studies : The compound's structure allows it to bind to various receptors, influencing cellular signaling pathways. This property is crucial for understanding its potential therapeutic effects in conditions such as neurodegenerative diseases and metabolic disorders.

Data Tables

Application Area	Description
Medicinal Chemistry	Drug development and synthesis of novel pharmaceuticals
Enzyme Inhibition	Mechanistic studies on enzyme interactions
Biological Research	Studies on receptor binding and signaling pathways

Mechanism of Action

The mechanism of action of 3-Chloro-3’-(pyrrolidin-1-ylsulfonyl)-[1,1’-biphenyl]-4-ol involves its interaction with specific molecular targets. The pyrrolidin-1-ylsulfonyl group can interact with proteins and enzymes, potentially inhibiting their activity. The chloro and hydroxyl groups can also participate in hydrogen bonding and other interactions, affecting the compound’s overall bioactivity.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name/Evidence Reference	Core Structure	Substituents/Functional Groups	Notable Properties/Effects
Target Compound	Biphenyl	3-Cl, 4-OH, 3’-(pyrrolidinyl-SO2)	Enhanced H-bonding (OH), rigid sulfonamide
1-((4'-Chloro-3-methyl-[1,1'-biphenyl]-2-yl)methyl)piperidine	Biphenyl	4’-Cl, 3-CH3, piperidine	Lipophilic (CH3), flexible N-heterocycle
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	Pyrazole	3-Cl, sulfanyl (S-), CF3	Electron-withdrawing CF3, less polar S-
Example 64 (Methyl ester derivative)	Chromenone-pyrazole	Fluoroaryl, ester, pyrazolo-pyrimidine	High MP (303–306°C), Pd-catalyzed synthesis

Key Observations:

• Sulfonyl vs.
• N-Heterocycle Size : The pyrrolidine (5-membered) sulfonyl group in the target compound offers conformational rigidity compared to piperidine (6-membered) in ’s biphenyl analog, which may impact binding interactions in biological systems .
• Chloro Substituent Position : The meta-chloro on the biphenyl core may reduce steric hindrance compared to ortho or para positions, favoring electronic effects over steric clashes.

Biological Activity

3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol is a compound with significant potential in medicinal chemistry, particularly in the development of therapeutic agents targeting various biological pathways. This article reviews its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a biphenyl core substituted with a chloro group and a pyrrolidinylsulfonyl moiety. Its molecular formula is $C_{20}H_{27}ClN_2O_3S$, with a molecular weight of approximately 408.97 g/mol. The presence of these functional groups contributes to its unique biological properties.

The biological activity of 3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol primarily involves interaction with specific enzymes and receptors. It may act as an inhibitor of certain protein targets, modulating biochemical pathways that are crucial in disease processes. The exact mechanism can vary depending on the target enzyme or receptor involved.

Biological Activity Overview

Research has indicated several key biological activities associated with this compound:

• Antimicrobial Activity : Studies have shown that derivatives of biphenyl compounds exhibit antimicrobial properties. This compound may inhibit the growth of various bacteria and fungi through mechanisms that disrupt cell membrane integrity or inhibit essential metabolic pathways.
• Anti-inflammatory Effects : The compound has demonstrated potential in reducing inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and nitric oxide (NO) in response to lipopolysaccharide (LPS) stimulation.
• Anticancer Properties : Preliminary studies suggest that this compound may possess cytotoxic effects against cancer cell lines, potentially through apoptosis induction and cell cycle arrest mechanisms.

Research Findings and Case Studies

Several studies have evaluated the biological activity of 3-Chloro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol and its derivatives:

Study	Focus	Findings
Study 1	Antimicrobial Activity	Reported significant inhibition against Staphylococcus aureus and Escherichia coli with MIC values ranging from 3.12 to 12.5 μg/mL .
Study 2	Anti-inflammatory Effects	Demonstrated reduction in LPS-induced NO production, indicating potential for anti-inflammatory applications .
Study 3	Anticancer Activity	Showed cytotoxic effects in MCF-7 breast cancer cells, with enhanced effects when combined with traditional chemotherapy agents like doxorubicin .